Cas no 610261-45-5 (2,6-Dimethylquinoline-3-carboxylic acid)

• Product Name: 2,6-Dimethylquinoline-3-carboxylic acid
• CAS No: 610261-45-5
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD06253921
• CID: 1071638
• PubChem ID: 3159812
• Update Time: 2025-05-25

2,6-Dimethylquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethylquinoline-3-carboxylic acid
• 2,6-Dimethyl-quinoline-3-carboxylic acid
• 2,5-DIMETHYL-1-PHENETHYL-1H-PYRROLE-3-CARBALDEHYDE
• ALBB-015304
• Z57080378
• EN300-07176
• 2,6-DIMETHYL-3-QUINOLINECARBOXYLIC ACID
• AB23668
• DB-029115
• 610261-45-5
• CS-0220644
• AKOS000122480
• MFCD06253921
• STL199602
• NCGC00337556-01
• 2,6-Dimethylquinoline-3-carboxylicacid
• SMR000278172
• G30115
• HMS2638N13
• 2,6-dimethylquinoline-3-carboxylic acid, AldrichCPR
• HMS3359I13
• AB00586144-07
• CHEMBL1304253
• MLS000716655
• 3-QUINOLINECARBOXYLIC ACID, 2,6-DIMETHYL-
• PS-11219
• DTXSID50390266

• MDL： MFCD06253921
• Inchi： 1S/C12H11NO2/c1-7-3-4-11-9(5-7)6-10(12(14)15)8(2)13-11/h3-6H,1-2H3,(H,14,15)
• InChI Key： HCAIPPMINDHAHV-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)N=C2C=CC(C)=CC2=C1)=O

Computed Properties

• Exact Mass: 201.07900
• Monoisotopic Mass: 201.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.243
• Boiling Point: 357.3°C at 760 mmHg
• Flash Point: 169.9°C
• Refractive Index: 1.646
• PSA: 50.19000
• LogP: 2.54980

2,6-Dimethylquinoline-3-carboxylic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2,6-Dimethylquinoline-3-carboxylic acid

2,6-Dimethylquinoline-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 610261-45-5, commonly referred to as 2,6-Dimethylquinoline-3-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of quinoline, a heterocyclic aromatic structure with a nitrogen atom at the 1-position. The addition of two methyl groups at the 2 and 6 positions, along with a carboxylic acid group at the 3 position, imparts unique chemical and physical properties to this molecule.

2,6-Dimethylquinoline-3-carboxylic acid has been extensively studied for its potential applications in drug discovery. Recent research has highlighted its role as a scaffold for developing bioactive compounds. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This makes it a promising candidate for the development of anti-inflammatory drugs. Furthermore, its structural flexibility allows for further functionalization, enabling researchers to explore its potential in other therapeutic areas such as oncology and neurodegenerative diseases.

In the realm of materials science, 2,6-Dimethylquinoline-3-carboxylic acid has been investigated for its ability to form self-assembled structures. These structures have potential applications in the development of advanced materials such as organic semiconductors and sensors. Recent breakthroughs in this area have demonstrated that the carboxylic acid group plays a crucial role in mediating intermolecular interactions, which can be tuned to achieve desired material properties.

The synthesis of 2,6-Dimethylquinoline-3-carboxylic acid involves a multi-step process that typically begins with the preparation of quinoline derivatives. One common approach involves the Friedlander synthesis, where an o-amino aryl ketone undergoes cyclization to form the quinoline skeleton. Subsequent functionalization steps introduce the methyl groups and the carboxylic acid moiety. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly.

From an environmental perspective, 2,6-Dimethylquinoline-3-carboxylic acid has been studied for its biodegradability and toxicity profiles. Early studies suggest that it is not inherently toxic to aquatic organisms at environmentally relevant concentrations. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, 2,6-Dimethylquinoline-3-carboxylic acid is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As new studies continue to emerge, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.